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For Researchers, Scientists, and Drug Development Professionals

Introduction
Sulfo-Cy5-TCO is a water-soluble cyanine dye functionalized with a trans-cyclooctene (TCO)

group. This reagent is a key component in bioorthogonal click chemistry, specifically the

inverse-electron-demand Diels-Alder cycloaddition reaction with tetrazine-modified molecules.

[1][2] Its high reactivity and specificity make it an invaluable tool for the fluorescent labeling of

biomolecules in complex biological systems, including live cells for flow cytometry analysis. The

sulfonated nature of the Cy5 dye enhances its water solubility, rendering it suitable for

biological applications without the need for organic solvents.[1]

The far-red fluorescence emission of Sulfo-Cy5 (typically with an excitation maximum around

647 nm and an emission maximum around 665 nm) minimizes autofluorescence from

endogenous cellular components, leading to an improved signal-to-noise ratio in flow cytometry

experiments. This application note provides detailed protocols for the use of Sulfo-Cy5-TCO in

flow cytometry, focusing on a pre-targeting strategy for cell surface marker analysis.

Principle of Application: Pre-targeting Strategy
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A common and effective application of Sulfo-Cy5-TCO in flow cytometry is a two-step pre-

targeting strategy. This approach offers enhanced signal amplification and specificity.

Primary Labeling: Target cells are first incubated with a primary antibody that has been

conjugated to a trans-cyclooctene (TCO) moiety. This antibody specifically binds to the cell

surface antigen of interest.

Secondary Labeling (Click Reaction): Following the removal of unbound TCO-conjugated

antibody, a tetrazine-modified fluorescent probe, in this case, a molecule that would react

with Sulfo-Cy5-TCO (though for clarity, we will describe the direct reaction of a tetrazine-

modified antibody with Sulfo-Cy5-TCO in the protocol), is added. The tetrazine rapidly and

specifically reacts with the TCO on the antibody via a click reaction, resulting in stable

covalent labeling of the target cells with the Cy5 fluorophore.

This method allows for the use of a single fluorescently-labeled tetrazine probe to detect

various primary antibodies conjugated with TCO, offering flexibility and potentially reducing the

need for a large panel of directly conjugated primary antibodies.

Data Presentation
The following tables summarize hypothetical quantitative data from a flow cytometry

experiment using a Sulfo-Cy5-TCO-based pre-targeting strategy to identify CD19-positive B

cells in a mixed lymphocyte culture.

Table 1: Spectral Properties of Sulfo-Cy5

Parameter Wavelength (nm)

Maximum Excitation (λex) ~647

Maximum Emission (λem) ~665

Table 2: Flow Cytometry Analysis of CD19+ B Cells
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Sample Cell Population
Percentage of
Gated Cells (%)

Mean Fluorescence
Intensity (MFI) of
Sulfo-Cy5

Unstained Control Lymphocytes 100 50

Isotype Control (TCO-

conjugated) + Sulfo-

Cy5-Tetrazine

Lymphocytes 100 150

Anti-CD19-TCO +

Sulfo-Cy5-Tetrazine
CD19+ B Cells 25.4 8500

Anti-CD19-TCO +

Sulfo-Cy5-Tetrazine
CD19- Cells 74.6 200

Experimental Protocols
Protocol 1: Conjugation of TCO-NHS Ester to a Primary
Antibody
This protocol describes the modification of a primary antibody with a TCO group using an N-

hydroxysuccinimide (NHS) ester derivative.

Materials:

Primary antibody of interest (e.g., anti-CD19) in an amine-free buffer (e.g., PBS, pH 7.4)

TCO-PEGx-NHS ester (the PEG linker enhances solubility and reduces steric hindrance)

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Desalting column (e.g., Sephadex G-25)

Reaction buffer (e.g., 1 M sodium bicarbonate, pH 8.5)

Storage buffer (e.g., PBS with 0.1% BSA and 0.02% sodium azide)

Procedure:
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Antibody Preparation: Dissolve the antibody in the reaction buffer to a final concentration of

1-5 mg/mL.

TCO-NHS Ester Stock Solution: Immediately before use, dissolve the TCO-PEGx-NHS ester

in DMF or DMSO to a concentration of 10-20 mM.

Labeling Reaction: Add a 10- to 20-fold molar excess of the TCO-NHS ester stock solution to

the antibody solution. The optimal molar ratio should be determined empirically for each

antibody.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature with gentle

mixing.

Purification: Remove the excess, unreacted TCO-NHS ester using a desalting column

equilibrated with the desired storage buffer.

Characterization: Determine the degree of labeling (DOL) by comparing the UV-Vis spectra

of the labeled and unlabeled antibody. The TCO-conjugated antibody is now ready for use in

cell staining.

Protocol 2: Staining of Cells for Flow Cytometry using a
Pre-targeting Strategy
This protocol outlines the fluorescent labeling of cells that have been pre-targeted with a TCO-

conjugated antibody.

Materials:

TCO-conjugated primary antibody (from Protocol 1)

Tetrazine-Sulfo-Cy5

Cell suspension (e.g., peripheral blood mononuclear cells)

Flow Cytometry Staining Buffer (FACS Buffer: PBS with 1% BSA and 0.02% sodium azide)

7-AAD or other viability dye
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Flow cytometer

Procedure:

Cell Preparation: Harvest cells and wash them once with ice-cold FACS Buffer. Resuspend

the cells to a concentration of 1 x 10^7 cells/mL in FACS Buffer.

Blocking (Optional): To prevent non-specific binding, incubate the cells with an Fc receptor

blocking agent for 10-15 minutes on ice.

Primary Antibody Incubation: Add the TCO-conjugated primary antibody to the cell

suspension at a pre-determined optimal concentration. Incubate for 30-60 minutes on ice,

protected from light.

Washing: Wash the cells twice with 2 mL of ice-cold FACS Buffer to remove unbound TCO-

conjugated antibody. Centrifuge at 300-400 x g for 5 minutes and discard the supernatant.

Tetrazine-Sulfo-Cy5 Staining: Prepare a working solution of Tetrazine-Sulfo-Cy5 in FACS

Buffer (e.g., 1-10 µM, the optimal concentration should be determined empirically).

Resuspend the cell pellet in the Tetrazine-Sulfo-Cy5 solution.

Incubation: Incubate for 15-30 minutes at room temperature, protected from light.

Washing: Wash the cells two to three times with ice-cold FACS Buffer to remove any

unreacted Tetrazine-Sulfo-Cy5.

Viability Staining: Resuspend the cells in FACS buffer containing a viability dye like 7-AAD

according to the manufacturer's instructions.

Data Acquisition: Resuspend the final cell pellet in an appropriate volume of FACS Buffer

and analyze on a flow cytometer equipped with a laser and filter set suitable for Cy5 (e.g.,

640 nm excitation laser and a 670/30 nm bandpass filter).

Controls:

Unstained Cells: To determine the autofluorescence of the cells.
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Isotype Control: Cells stained with a TCO-conjugated isotype control antibody followed by

Tetrazine-Sulfo-Cy5 to assess non-specific antibody binding.

Tetrazine-Sulfo-Cy5 Only: Cells incubated only with Tetrazine-Sulfo-Cy5 to assess non-

specific binding of the fluorescent probe.

Mandatory Visualizations

Protocol 1: Antibody-TCO Conjugation

Primary Antibody

Incubation

TCO-NHS Ester

Purification

TCO-conjugated Antibody

Click to download full resolution via product page

Workflow for conjugating a primary antibody with TCO-NHS ester.
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Protocol 2: Pre-targeting Flow Cytometry

Target Cells

Primary Incubation

TCO-conjugated Antibody
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Flow Cytometry Analysis

Click to download full resolution via product page

Experimental workflow for pre-targeting cell staining.
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Bioorthogonal Click Reaction

TCO
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Diels-Alder Cycloaddition
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Click to download full resolution via product page

The bioorthogonal reaction between TCO and tetrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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